Cas no 17626-73-2 (5-ethyl-1,3-thiazole)
5-ethyl-1,3-thiazole structure
Product name:5-ethyl-1,3-thiazole
5-ethyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1,3-thiazole
- 5-Ethylthiazole
- thiazole, 5-ethyl-
- 5-Ethyl-1,3-thiazole #
- ASAMCDOTLOUAAR-UHFFFAOYSA-N
- SCHEMBL469221
- NS00113952
- 17626-73-2
- DTXSID601316975
-
- Inchi： InChI=1S/C5H7NS/c1-2-5-3-6-4-7-5/h3-4H,2H2,1H3
- InChI Key： ASAMCDOTLOUAAR-UHFFFAOYSA-N
- SMILES： CCC1=CN=CS1
Computed Properties
- Exact Mass: 113.03001
- Monoisotopic Mass: 113.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 12.89
5-ethyl-1,3-thiazole Related Literature
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1. Tautomerism in 2-trichloro- and 2-trifluoro-acetamidothiazolesTimothy N. Birkinshaw,Shaun A. Harkin,Perry T. Kaye,G. Denis Meakins,Anthony K. Smith J. Chem. Soc. Perkin Trans. 1 1982 939
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2. Hydrogen–deuterium exchange in thiazoles via phase-transfer catalysisWilliam J. Spillane,Patrick Kavanagh,Frances Young,Henri J.-M. Dou,Jacques Metzger J. Chem. Soc. Perkin Trans. 1 1981 1763
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3. The preparation of thiazole-4- and -5-carboxylates, and an infrared study of their rotational isomersAnne Barton (née Beer),Stephen P. Breukelman,Perry T. Kaye,G. Denis Meakins,David J. Morgan J. Chem. Soc. Perkin Trans. 1 1982 159
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4. Index of subjects, 1948
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